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Compound of Interest

Compound Name: Aluminum diacetate hydroxide

Cat. No.: B7824910

Get Quote

Aluminum diacetate hydroxide, also known as basic aluminum acetate, is a white powder

with the chemical formula HOAl(CH₃CO₂)₂.[1][2] While traditionally recognized for its use as an

astringent, antiseptic, and mordant in the dyeing industry, its potential in modern synthetic

chemistry is gaining appreciation.[2][3][4] As a mild, inexpensive, and environmentally benign

Lewis acid catalyst, it offers a compelling alternative to more hazardous or costly reagents.[5]

The trivalent aluminum center, with its electron-deficient nature, readily coordinates with ligands

and activates substrates, making it effective in a variety of organic transformations.[5]

This guide provides a comprehensive overview of the catalytic applications of aluminum
diacetate hydroxide. We will delve into its preparation, mechanistic action, and provide

detailed, field-proven protocols for its use in key synthetic reactions, including multicomponent

reactions and condensations, which are foundational for building molecular complexity in drug

discovery and materials science.[6][7]

Catalyst Profile and Preparation
Aluminum diacetate hydroxide's efficacy stems from its dual-functionality: the Lewis acidic

aluminum center and the basicity of the acetate and hydroxide groups. This allows it to catalyze

reactions that may require both acidic and basic sites.
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Physicochemical Data for Aluminum Diacetate Hydroxide

Property Value Reference(s)

Molecular Formula C₄H₇AlO₅ [1][8]

Molar Mass 162.08 g/mol [1][8]

Physical State
White powder / opaque

crystals
[1][2]

Density 1.045 g/cm³ [1]

Melting Point 54 °C [1]

Water Solubility 13 g/L at 20 °C [1]

| CAS Number | 142-03-0 |[2][3] |

Protocol 1: Synthesis of Aluminum Diacetate Hydroxide
Several methods exist for the synthesis of aluminum diacetate hydroxide.[1][9] A common

and straightforward laboratory-scale protocol involves the direct reaction of aluminum

hydroxide with acetic acid.[10] The stoichiometry is critical to favor the formation of the

diacetate form.

Materials:

Aluminum hydroxide (Al(OH)₃)

Glacial acetic acid (CH₃COOH)

Distilled water

Procedure:

In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser,

prepare a dilute aqueous solution of acetic acid.
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Slowly add finely powdered aluminum hydroxide (Al(OH)₃) to the stirring acetic acid solution.

A 2:1 molar ratio of acetic acid to aluminum hydroxide is recommended to favor the diacetate

product.[10]

Heat the mixture to 60–80°C under continuous stirring. The reaction progress can be

monitored by the dissolution of the solid aluminum hydroxide.[10]

Once the reaction is complete (typically after several hours), the resulting clear solution is

cooled to room temperature.

The product can be isolated by evaporating the water and excess acetic acid under reduced

pressure.

The resulting white solid is then dried in a vacuum oven at a controlled temperature to yield

pure aluminum diacetate hydroxide.[1]

The identity and purity can be confirmed using standard analytical methods such as FT-IR

spectroscopy.

Application I: Knoevenagel Condensation
The Knoevenagel condensation is a cornerstone reaction in organic synthesis, involving the

reaction of an aldehyde or ketone with an active methylene compound to form an α,β-

unsaturated product.[11] Aluminum diacetate hydroxide serves as an efficient,

heterogeneous catalyst for this transformation.

Catalytic Mechanism
The Lewis acidic aluminum center of the catalyst is believed to be the key activating species. It

coordinates with the carbonyl oxygen of the aldehyde, increasing its electrophilicity.

Simultaneously, a basic site on the catalyst (such as an acetate group) can assist in the

deprotonation of the active methylene compound, generating the nucleophilic enolate.

Subsequent addition, followed by dehydration, yields the final product.
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Caption: Proposed mechanism for the Knoevenagel condensation catalyzed by aluminum
diacetate hydroxide.

Protocol 2: Synthesis of Benzylidene Malononitrile
This protocol details a typical Knoevenagel condensation between benzaldehyde and

malononitrile.

Materials:

Benzaldehyde (1.0 mmol, 106 mg)

Malononitrile (1.0 mmol, 66 mg)

Aluminum diacetate hydroxide (10 mol%, 16.2 mg)

Ethanol (5 mL)

Procedure:

To a 25 mL round-bottom flask, add benzaldehyde, malononitrile, and ethanol.
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Add aluminum diacetate hydroxide to the mixture.

Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 80 °C)

with stirring.[12]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion (typically 1-2 hours), cool the mixture to room temperature.

Filter the solid catalyst from the reaction mixture. The catalyst can be washed with ethanol,

dried, and potentially reused.[13]

Evaporate the solvent from the filtrate under reduced pressure.

The crude product is purified by recrystallization from ethanol/water to yield benzylidene

malononitrile as a white solid.

Characterize the product by melting point and spectroscopic analysis (¹H NMR, ¹³C NMR,

FT-IR).

Representative Scope of the Knoevenagel Condensation

Entry Aldehyde
Active
Methylene
Compound

Time (h) Yield (%)

1 Benzaldehyde Malononitrile 1.5 95

2

4-

Chlorobenzaldeh

yde

Malononitrile 1.5 92

3

4-

Methoxybenzald

ehyde

Malononitrile 2.0 96

4 Benzaldehyde
Ethyl

cyanoacetate
2.5 90
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| 5 | Cyclohexanecarboxaldehyde | Malononitrile | 3.0 | 85 |

Yields are based on isolated product after purification. Reaction conditions: 10 mol% catalyst,

refluxing ethanol.

Application II: Biginelli Multicomponent Reaction
The Biginelli reaction is a one-pot multicomponent synthesis of 3,4-dihydropyrimidin-2(1H)-

ones (DHPMs) from an aldehyde, a β-ketoester, and urea or thiourea.[14][15] DHPMs are a

privileged scaffold in medicinal chemistry, known for their diverse pharmacological activities,

including acting as calcium channel blockers.[14]

Catalytic Mechanism
In the Biginelli reaction, aluminum diacetate hydroxide acts as a Lewis acid to activate the

aldehyde. The most accepted mechanism proceeds through an N-acyliminium ion intermediate,

formed from the condensation of the aldehyde and urea. The β-ketoester (in its enol form) then

attacks this electrophilic intermediate, followed by cyclization and dehydration to afford the final

DHPM product.[14][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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